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An In-depth Technical Guide to the Environmental and Safety Profile of Ammonium Sebacate

Introduction
Ammonium sebacate (CAS No. 19402-63-2), the diammonium salt of decanedioic acid, is a

chemical compound utilized in various industrial applications, including as a corrosion inhibitor,

lubricant additive, and a plasticizer in the production of resins and plastics.[1] Its synthesis from

sebacic acid, a renewable resource often derived from castor oil, positions it as a potentially

sustainable chemical.[2] However, for researchers, scientists, and drug development

professionals, a comprehensive understanding of a compound's environmental and safety

profile is paramount for responsible innovation and risk management.

This guide provides a detailed examination of the environmental and safety considerations for

ammonium sebacate. Due to the limited availability of direct empirical data for this specific

salt, this document employs a component-based assessment strategy, analyzing the known

profiles of its constituent parts—sebacic acid and the ammonium ion—to construct a

scientifically grounded and precautionary overview. We will explore known hazards, outline

best practices for handling, and detail the necessary experimental frameworks for generating

definitive data where gaps exist, ensuring a self-validating system of protocols and risk

assessment.
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Properties
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A precise understanding of a chemical's identity and properties is the foundation of any safety

assessment.

Property Value Source(s)

Chemical Name Diammonium decanedioate [1][3]

Synonyms
Ammonium sebacate,

Diammonium sebacate
[1][4]

CAS Number 19402-63-2 [4]

Molecular Formula C₁₀H₂₄N₂O₄ (C₁₀H₁₈O₄·2H₃N) [1]

Molecular Weight 236.31 g/mol [1]

Appearance White to off-white solid/powder [4]

Storage Temperature
Room temperature, inert

atmosphere
[4]

Human Health and Safety Assessment
While some safety data sheets (SDS) for ammonium sebacate report "no data available" for

formal classification, others provide specific GHS hazard statements.[3] This discrepancy

underscores the need for a cautious approach based on available information and the chemical

nature of the substance.

GHS Hazard Classification
The following classifications have been associated with ammonium sebacate and should be

considered for all handling and labeling procedures.
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Hazard Class Code Hazard Statement Source(s)

Acute Toxicity, Oral H302 Harmful if swallowed. [4]

Skin

Corrosion/Irritation
H315 Causes skin irritation. [4]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation.
[4]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation.
[4]

GHS Hazard Pictogram: GHS07 (Exclamation Mark)[4][5]

Expert Insight: The irritant properties (H315, H319, H335) are plausible for a fine particulate

solid and are consistent with ammonium salts, which can cause irritation upon contact with

mucous membranes. The oral toxicity warning (H302) necessitates careful handling to prevent

ingestion.

Personal Protective Equipment (PPE) and Handling
Adherence to a strict PPE protocol is a non-negotiable aspect of laboratory safety. The

causality behind these choices is rooted in preventing the exposure routes identified in the

GHS classification.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[3]

Causality: This is a direct countermeasure to the H319 "Causes serious eye irritation"

hazard.

Skin Protection: Handle with impervious gloves (e.g., nitrile rubber) and wear a lab coat or

protective clothing.[3] Causality: This mitigates the risk of skin irritation (H315) and prevents

dermal absorption.

Respiratory Protection: In situations where dust is generated or ventilation is inadequate, a

full-face respirator with an appropriate particulate filter is recommended.[3] Causality: This

addresses the H335 "May cause respiratory irritation" hazard by preventing inhalation of the

powdered substance.
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General Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling

and before eating, drinking, or smoking. Ensure an eyewash station and safety shower are

readily accessible.

First Aid Measures
In the event of accidental exposure, immediate and correct first aid is critical.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist.[3]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.[3]

Environmental Fate and Ecotoxicity Assessment
Direct ecotoxicological data for ammonium sebacate is largely unavailable in public literature.

[3] Therefore, a predictive assessment based on its constituent components is the most

responsible scientific approach. This "read-across" methodology is a standard practice in

chemical risk assessment when data is sparse.

The Challenge of Limited Data & the Read-Across
Approach
The absence of empirical data necessitates a structured, evidence-based predictive model. We

will analyze the environmental profiles of the sebacic acid anion and the ammonium cation

separately to forecast the behavior of the parent compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 14 Tech Support

https://www.echemi.com/sds/ammonium-sebacate-pd180521113011.html
https://www.echemi.com/sds/ammonium-sebacate-pd180521113011.html
https://www.echemi.com/sds/ammonium-sebacate-pd180521113011.html
https://www.echemi.com/sds/ammonium-sebacate-pd180521113011.html
https://www.benchchem.com/product/b095377?utm_src=pdf-body
https://www.echemi.com/sds/ammonium-sebacate-pd180521113011.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ammonium Sebacate
(Data Deficient)

Environmental Risk Assessment

Component-Based Analysis
(Read-Across)

Sebacic Acid Moiety Ammonium Moiety

Predicted Environmental Profile

Definitive Data Generation
(OECD Guidelines)

If Required

Click to download full resolution via product page

Caption: Environmental risk assessment workflow for a data-deficient substance.

Profile of the Sebacic Acid Moiety (C₁₀H₁₈O₄)
Sebacic acid is a naturally occurring long-chain dicarboxylic acid. Its environmental profile is

well-characterized.

Biodegradation: Sebacic acid is considered readily biodegradable.[2][6] Studies on related

sebacic esters also confirm high biodegradability.[7] Mechanism: As a linear aliphatic
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dicarboxylic acid, it is susceptible to metabolic breakdown via β-oxidation in microorganisms,

ultimately degrading to CO₂ and water.[8][9]

Bioaccumulation: With a low octanol-water partition coefficient (Log Kow = 1.5), sebacic acid

has a low potential for bioaccumulation.[6][8] It is not expected to persist in the food chain.

Aquatic Toxicity: While having low acute toxicity to mammals, it is classified as harmful to

aquatic organisms.[6][10]

Profile of the Ammonium Moiety (NH₄⁺)
The environmental risk of the ammonium ion is almost entirely related to its equilibrium with un-

ionized ammonia (NH₃) in water, a relationship governed by pH and temperature.

Aquatic Toxicity: Un-ionized ammonia (NH₃) is highly toxic to aquatic life, particularly fish, as

it can readily cross epithelial membranes.[11][12] The ammonium ion (NH₄⁺) is significantly

less toxic.[13]

Environmental Factors:

pH: As pH increases (becomes more alkaline), the equilibrium shifts from NH₄⁺ to the

more toxic NH₃. Therefore, the toxicity of ammonium salts increases significantly in

alkaline waters.[11][14]

Temperature: Higher water temperatures also shift the equilibrium towards NH₃, increasing

toxicity.[15]

Fate: Ammonium is a key component of the nitrogen cycle and is readily utilized by aquatic

plants and microorganisms. It is non-persistent.[11]

Predicted Environmental Profile of Ammonium Sebacate
Synthesizing the component data allows for the following expert predictions:

Persistence & Biodegradation: The compound is expected to be readily biodegradable,

driven by the rapid metabolism of the sebacate anion.

Bioaccumulation: The potential for bioaccumulation is predicted to be low.
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Primary Environmental Hazard: The most significant environmental risk is acute aquatic

toxicity. This risk is primarily driven by the ammonium component and is expected to be

substantially higher in water bodies with a neutral to high pH (>7).

Parameter
Predicted Profile for
Ammonium Sebacate

Rationale

Ready Biodegradability High

Based on the known ready

biodegradability of sebacic

acid.[2][6]

Bioaccumulation Potential Low
Based on the low Log Kow of

sebacic acid.[6]

Aquatic Toxicity Harmful to Toxic

Combination of sebacic acid's

harm to aquatic life and the

high, pH-dependent toxicity of

the ammonium ion.[6][11][12]

Recommended Experimental Protocols for Data
Generation
For regulatory submission or a definitive internal risk assessment, empirical data must be

generated. The Organisation for Economic Co-operation and Development (OECD) provides

internationally recognized guidelines for chemical testing.[16][17] Adhering to these protocols

ensures data is reliable, reproducible, and mutually accepted across jurisdictions.

Conceptual Protocol: Ready Biodegradability (OECD
301)
This test assesses the potential for rapid and ultimate degradation in an aerobic aqueous

environment.

Principle: A small amount of the test substance (ammonium sebacate) is incubated in a

seeded aqueous mineral medium. Degradation is followed by measuring oxygen

consumption or CO₂ evolution over 28 days.
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Inoculum: Activated sludge from a domestic wastewater treatment plant.

Test Conditions: The test is run in the dark at a constant temperature (e.g., 20-24°C).

Measurement: For OECD 301 F (Manometric Respirometry), the oxygen consumed by the

microbial population is measured over time.

Pass Criteria: The substance is considered "readily biodegradable" if the percentage of

degradation reaches ≥60% of the theoretical oxygen demand (ThOD) within a 10-day

window during the 28-day test.[11]

Conceptual Protocol: Acute Toxicity to Fish (OECD 203)
This test determines the concentration that is lethal to 50% of a test fish population (LC50) over

a short exposure period.

Principle: Fish are exposed to the test substance in a range of concentrations for 96 hours.

Test Species: A standard species like Rainbow Trout (Oncorhynchus mykiss) or Zebrafish

(Danio rerio).

Test Conditions: The test must be conducted at a constant, controlled pH and temperature,

as these factors critically influence ammonia toxicity.[14] A series of test concentrations are

prepared in fresh water.

Observations: Mortalities are recorded at 24, 48, 72, and 96 hours.

Endpoint: The 96-hour LC50 is calculated using statistical methods. This value is

fundamental for environmental hazard classification.

Risk Management and Emergency Procedures
Accidental Release Measures
A systematic approach is required to contain spills and protect personnel and the environment.

Personal Precautions: Ensure adequate ventilation. Avoid dust formation. Evacuate

personnel from the area. Wear full PPE as described in Section 2.2.[3]
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Environmental Precautions: Prevent the substance from entering drains, sewers, or

waterways.[3] This is critical due to the predicted aquatic toxicity.

Containment and Cleanup:

For small spills, carefully sweep or vacuum up the material, avoiding dust generation.

Place the collected material into a suitable, labeled container for disposal.

Clean the spill area thoroughly with water.
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Caption: A systematic workflow for responding to an accidental spill.

Fire-Fighting Measures
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

A water spray can be used to cool nearby containers.

Specific Hazards: Thermal decomposition may produce carbon oxides and nitrogen oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Disposal Considerations
Disposal must be conducted in accordance with all federal, state, and local environmental

regulations. The material should be disposed of at an approved waste disposal plant. Do not

discharge into the environment.

Conclusion
Ammonium sebacate presents a dual profile that demands careful and informed

management. From a human health perspective, it is classified as an irritant and is harmful if

swallowed, necessitating stringent adherence to PPE and safe handling protocols.

Environmentally, the lack of direct data is a significant challenge. However, a component-based

assessment strongly predicts that while the sebacate moiety will ensure the compound is

readily biodegradable and non-bioaccumulative, the ammonium moiety poses a significant risk

of acute toxicity to aquatic organisms. This toxicity is highly dependent on environmental pH

and temperature. Therefore, preventing the release of ammonium sebacate into aquatic

ecosystems is a primary risk management objective. For applications requiring regulatory

approval, the generation of empirical data following standardized OECD guidelines is essential.

By integrating this predictive analysis with robust safety protocols and a clear understanding of

data generation requirements, researchers and developers can utilize ammonium sebacate
responsibly, balancing its functional benefits with a commitment to environmental stewardship

and workplace safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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